Unraveling the Molecular Architecture: A Technical Guide to the Structure Elucidation of 19-hydroxy-10-deacetylbaccatin III
Unraveling the Molecular Architecture: A Technical Guide to the Structure Elucidation of 19-hydroxy-10-deacetylbaccatin III
For Immediate Release
This whitepaper provides a comprehensive technical overview of the structure elucidation of 19-hydroxy-10-deacetylbaccatin III, a naturally occurring taxane (B156437) derivative of significant interest to researchers, scientists, and professionals in the field of drug development. This document details the spectroscopic data and experimental methodologies that have been pivotal in defining the precise molecular structure of this complex diterpenoid.
Introduction
19-hydroxy-10-deacetylbaccatin III is a taxane diterpenoid isolated from plant species of the Taxus genus, notably Taxus sumatrana and Taxus wallichiana[1]. As a member of the taxane family, which includes the prominent anticancer agent paclitaxel (B517696) (Taxol®), understanding the precise structure of its analogues is crucial for the exploration of new therapeutic agents and for the development of semi-synthetic pathways to novel drugs. This guide will walk through the key experimental data and analytical processes used to determine the definitive structure of 19-hydroxy-10-deacetylbaccatin III.
Physicochemical and Spectroscopic Data
The initial characterization of 19-hydroxy-10-deacetylbaccatin III involves the determination of its fundamental physicochemical properties and the acquisition of a suite of spectroscopic data.
Table 1: Physicochemical Properties of 19-hydroxy-10-deacetylbaccatin III
| Property | Value | Source |
| Molecular Formula | C₂₉H₃₄O₁₁ | PubChem CID 102216735[1] |
| Molecular Weight | 558.6 g/mol | PubChem CID 102216735[1] |
| Appearance | Amorphous powder | General knowledge for taxanes |
Spectroscopic analysis provides the foundational data for piecing together the molecular puzzle. The key techniques employed are Infrared (IR) spectroscopy, High-Resolution Mass Spectrometry (HRMS), and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D NMR).
Table 2: Infrared (IR) Spectroscopy Data for 19-hydroxy-10-deacetylbaccatin III
| Wavenumber (νₘₐₓ, cm⁻¹) | Functional Group Assignment |
| 3428.13 | O-H stretching (hydroxyl groups) |
| 1713.06 | C=O stretching (ester and ketone carbonyl groups) |
| 1246.4 | C-O stretching (ester linkage) |
| (Data obtained in CHCl₃)[] |
Table 3: ¹H NMR Spectroscopic Data for 19-hydroxy-10-deacetylbaccatin III (400 MHz, DMSO-d₆)
| Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) | Assignment |
| 0.99 | s | - | H-16 |
| 1.18 | s | - | H-17 |
| 1.58 | t | 12.8 | H-6β |
| 1.93 | s | - | H-18 |
| 2.14 | m | - | H-14 |
| 2.27 | s | - | OCOCH₃ |
| 2.31 | m | - | H-6α |
| 3.825 | d | 6.8 | H-3 |
| 3.93 | s | - | C1-OH |
| 4.07 | m | - | H-7α |
| 4.11 | d (merged) | - | H-20a |
| 4.37 | d | 7.7 | H-20b |
| 4.503 & 4.513 | two ABq | 12.2 | H-19a & H-19b |
| 4.66 | m | - | H-13β |
| 4.66 | m | - | C19-OH |
| 4.74 | d | 2.0 | C10-OH |
| 4.985 | d | 9.2 | H-5α |
| 5.04 | d | 7.0 | C7-OH |
| 5.11 | d | 2.0 | H-10α |
| 5.175 | d | 3.8 | C13-OH |
| 6.525 | d | 7.0 | H-2β |
| 7.59 | m | - | H-3' & H-5' |
| 7.68 | m | - | H-4' |
| 8.09 | d | 7.3 | H-2' & H-6' |
| (Data sourced from BOC Sciences)[] |
Experimental Protocols
The successful elucidation of the structure of 19-hydroxy-10-deacetylbaccatin III relies on meticulous experimental procedures for its isolation, purification, and analysis.
Isolation and Purification
A detailed protocol for the isolation of 19-hydroxy-10-deacetylbaccatin III from Taxus wallichiana would typically involve the following steps:
Spectroscopic Analysis
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Infrared (IR) Spectroscopy: A sample of the purified compound is dissolved in a suitable solvent (e.g., chloroform) or prepared as a KBr pellet and analyzed using an FT-IR spectrometer to identify characteristic functional groups.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is performed using techniques such as Electrospray Ionization (ESI) to determine the accurate mass and elemental composition of the molecule. Tandem mass spectrometry (MS/MS) is employed to induce fragmentation and analyze the resulting patterns, providing valuable structural information.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: The purified compound is dissolved in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) and analyzed using a high-field NMR spectrometer. A standard suite of experiments is conducted:
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¹H NMR: To identify the proton environments and their multiplicities.
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¹³C NMR: To determine the number and types of carbon atoms.
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2D NMR (COSY, HSQC, HMBC): To establish correlations between protons and carbons, revealing the connectivity of the molecular framework.
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Structure Elucidation Pathway
The determination of the structure of 19-hydroxy-10-deacetylbaccatin III is a logical process of data integration and interpretation.
The molecular formula, C₂₉H₃₄O₁₁, is established by HRMS. The IR spectrum confirms the presence of hydroxyl, ester, and ketone functionalities. The ¹H NMR spectrum reveals the characteristic signals for the taxane core, including the methyl groups, protons adjacent to oxygenated carbons, and the aromatic protons of the benzoyl group. The presence of an additional hydroxymethyl group compared to 10-deacetylbaccatin III is a key observation. The final placement of all functional groups and the stereochemistry are confirmed through detailed analysis of 2D NMR correlations, such as COSY (proton-proton couplings), HSQC (direct carbon-proton correlations), and HMBC (long-range carbon-proton correlations).
Conclusion
The structure of 19-hydroxy-10-deacetylbaccatin III has been unequivocally established through the synergistic application of various spectroscopic techniques, underpinned by rigorous isolation and purification protocols. The detailed data presented in this guide serves as a valuable resource for researchers in natural product chemistry and drug discovery, facilitating further investigation into the bioactivity and synthetic potential of this and related taxane compounds.
